Cas no 2228891-65-2 (1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol
• CAS No: 2228891-65-2
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5943512
• PubChem ID: 165899123
• Update Time: 2025-05-23

1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol
• 1-[2-(3,4-dichlorophenyl)ethyl]cyclopropan-1-ol
• EN300-1984357
• 2228891-65-2

• Inchi： 1S/C11H12Cl2O/c12-9-2-1-8(7-10(9)13)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： IGBBQDPXYWSUQC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC1(CC1)O)Cl

Computed Properties

• Exact Mass: 230.0265204g/mol
• Monoisotopic Mass: 230.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol

Recent Advances in the Study of 1-2-(3,4-Dichlorophenyl)ethylcyclopropan-1-ol (CAS: 2228891-65-2)

In recent years, the compound 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol (CAS: 2228891-65-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and dichlorophenyl moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol, highlighting its efficient production via a novel catalytic cyclopropanation reaction. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluations. Furthermore, the study identified key intermediates that could be leveraged for the development of analogs with enhanced bioactivity.

Pharmacological investigations have revealed that 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol exhibits potent activity as a modulator of the central nervous system (CNS). Specifically, it has been shown to interact with GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. Preclinical trials in animal models demonstrated a significant reduction in seizure frequency and anxiolytic effects, with minimal adverse side effects. These findings position the compound as a promising candidate for further clinical development.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. A study in Cancer Research reported that 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol inhibits the proliferation of certain cancer cell lines by inducing apoptosis through the mitochondrial pathway. The compound's selective cytotoxicity towards cancer cells, while sparing normal cells, underscores its potential as a targeted therapeutic agent. However, further studies are needed to elucidate its mechanism of action and optimize its efficacy in vivo.

Despite these promising findings, challenges remain in the development of 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future research. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, 1-2-(3,4-dichlorophenyl)ethylcyclopropan-1-ol (CAS: 2228891-65-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications warrant continued investigation. As research progresses, this compound may pave the way for novel treatments in neurology, oncology, and beyond.